molecular formula C7H13NO2 B14331101 2-Propenamide, N-(2-ethoxyethyl)- CAS No. 111739-64-1

2-Propenamide, N-(2-ethoxyethyl)-

Cat. No.: B14331101
CAS No.: 111739-64-1
M. Wt: 143.18 g/mol
InChI Key: YLQHOUDDHYMERA-UHFFFAOYSA-N
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Description

Acrylamides with ether-containing substituents, such as ethoxyethyl, are typically utilized as monomers in polymer synthesis or intermediates in pharmaceutical chemistry due to their reactivity and solubility properties .

Properties

CAS No.

111739-64-1

Molecular Formula

C7H13NO2

Molecular Weight

143.18 g/mol

IUPAC Name

N-(2-ethoxyethyl)prop-2-enamide

InChI

InChI=1S/C7H13NO2/c1-3-7(9)8-5-6-10-4-2/h3H,1,4-6H2,2H3,(H,8,9)

InChI Key

YLQHOUDDHYMERA-UHFFFAOYSA-N

Canonical SMILES

CCOCCNC(=O)C=C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Propenamide, N-(2-ethoxyethyl)- typically involves the reaction of acrylamide with 2-ethoxyethylamine. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction scheme is as follows:

CH2=CHCONH2+HOCH2CH2NH2CH2=CHCONHCH \text{CH}_2=CHCONH_2 + \text{HOCH}_2CH_2NH_2 \rightarrow \text{CH}_2=CHCONHCH CH2​=CHCONH2​+HOCH2​CH2​NH2​→CH2​=CHCONHCH

Comparison with Similar Compounds

Structural and Functional Group Analysis

The ethoxyethyl group distinguishes 2-Propenamide, N-(2-ethoxyethyl)- from other acrylamide derivatives. Key structural analogs include:

Compound Name Substituent Group Key Properties/Applications Reference
N-(2-(4-Methoxyphenyl)ethyl)-2-propenamide 4-Methoxyphenethyl Polymer synthesis, electron-donating groups enhance reactivity
N-[3-(Dimethylamino)propyl]-2-propenamide Dimethylaminopropyl Regulated for workplace safety (0.1% concentration limit)
N-(2-Hydroxyethyl)-2-propenamide Hydroxyethyl Hydrophilic; used in hydrogels
N-(2-(3,4-Dimethoxyphenyl)ethyl)-2-propenamide 3,4-Dimethoxyphenethyl Antioxidant polymers; methoxy groups influence electronic properties
N-(2-Amino-2-oxoethyl)-2-propenamide Amino-oxoethyl Crystalline solid; potential biomedical applications

Key Observations :

  • Ethoxyethyl vs.
  • Electron-Donating Effects : Methoxy and ethoxy groups are electron-donating, which can stabilize radical intermediates during polymerization, as seen in N-(2-(4-methoxyphenyl)ethyl)-2-propenamide .

Physicochemical Properties

  • Solubility : Ethoxyethyl groups confer moderate polarity, balancing solubility in organic solvents (e.g., toluene, ethylene dichloride) and aqueous systems, unlike highly hydrophobic aryl derivatives (e.g., N-(2-(4-bromophenyl)ethyl)-2-propenamide) .

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